(S)-1-(3-Chloropyridin-2-yl)-2,2,2-trifluoroethanamine dihydrochloride

• Molecular Formula: C7H8Cl3F3N2
• Molecular Weight: 283.5 g/mol
• IUPAC Name: (1S)-1-(3-chloropyridin-2-yl)-2,2,2-trifluoroethanamine;dihydrochloride
• InChI: InChI=1S/C7H6ClF3N2.2ClH/c8-4-2-1-3-13-5(4)6(12)7(9,10)11;;/h1-3,6H,12H2;2*1H/t6-;;/m0../s1
• InChI Key: IMFZJPKUUKKHJF-ILKKLZGPSA-N
• Isomeric SMILES: C1=CC(=C(N=C1)[C@@H](C(F)(F)F)N)Cl.Cl.Cl
• Canonical SMILES: C1=CC(=C(N=C1)C(C(F)(F)F)N)Cl.Cl.Cl

Description

The compound “N/A” is a placeholder term often used in scientific literature and databases to indicate that specific information is not available or applicable

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N/A” involves a multi-step process that includes the following steps:

Initial Reaction: The starting materials, typically organic compounds, undergo a condensation reaction under acidic conditions to form an intermediate.

Intermediate Formation: The intermediate is then subjected to a series of purification steps, including recrystallization and chromatography, to isolate the desired product.

Final Step: The purified intermediate undergoes a final reaction, such as a cyclization or oxidation, to yield the compound “N/A”.

Industrial Production Methods

In an industrial setting, the production of “N/A” is scaled up using continuous flow reactors. This method ensures consistent quality and high yield. The reaction conditions are optimized to minimize by-products and reduce waste.

Chemical Reactions Analysis

Types of Reactions

The compound “N/A” undergoes several types of chemical reactions, including:

Oxidation: In the presence of oxidizing agents like potassium permanganate, “N/A” is converted into its corresponding oxide.

Reduction: Using reducing agents such as lithium aluminum hydride, “N/A” can be reduced to its corresponding alcohol.

Substitution: “N/A” undergoes nucleophilic substitution reactions with halides to form various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Oxides of “N/A”.

Reduction: Alcohol derivatives.

Substitution: Halogenated derivatives.

Scientific Research Applications

The compound “N/A” has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis to form complex molecules.

Biology: Acts as a probe in biochemical assays to study enzyme activities.

Medicine: Investigated for its potential as a therapeutic agent in treating various diseases.

Industry: Utilized in the production of polymers and advanced materials.

Mechanism of Action

The mechanism by which “N/A” exerts its effects involves binding to specific molecular targets, such as enzymes or receptors. This binding initiates a cascade of biochemical reactions that lead to the desired outcome. The pathways involved include signal transduction and gene expression regulation.